Cas no 5987-78-0 (p-Nitrophenyl-2,3,4,6-Tetra-O-acetyl-b-D-glucopyranoside)

p-Nitrophenyl-2,3,4,6-Tetra-O-acetyl-β-D-glucopyranoside is a synthetic glycoside derivative widely used as a substrate in enzymatic assays, particularly for studying β-glucosidase activity. The acetyl-protected hydroxyl groups enhance stability and solubility in organic solvents, facilitating controlled glycosylation reactions. The p-nitrophenyl moiety serves as a chromogenic leaving group, enabling spectrophotometric detection of enzymatic hydrolysis at 400–410 nm. This compound is valuable in glycobiology research for probing glycosidase specificity and kinetics. Its well-defined structure and high purity make it suitable for mechanistic studies and inhibitor screening. The tetra-O-acetyl protection also allows selective deacetylation for further functionalization in carbohydrate chemistry applications.

p-Nitrophenyl-2,3,4,6-Tetra-O-acetyl-b-D-glucopyranoside structure

5987-78-0 structure

Product Name:p-Nitrophenyl-2,3,4,6-Tetra-O-acetyl-b-D-glucopyranoside

CAS No:5987-78-0

MF:C₂₀H₂₃NO₁₂

MW:469.39612698555

CID:46309

PubChem ID:2747768

Update Time:2025-10-07

p-Nitrophenyl-2,3,4,6-Tetra-O-acetyl-b-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

- 4-Nitrophenyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside
- p-Nitrophenyl-2,3,4,6-Tetra-O-acetyl-β-D-glucopyranoside
- 4'-NITROPHENYL TETRA-O-ACETYL-BETA-D-GLUCOPYRANOSIDE
- p-Nitrophenyl-2,3,4,
- (2R,3R,4S,5R,6S)-2-(acetoxymethyl)-6-(4-nitrophenoxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate
- (2R,3R,4S,5R,6S)-2-(acetoxymethyl)-6-(4-nitrophenoxy)-tetrahydro-2H-pyran-3,4,5-triyl triacetate
- AC1MCNC3
- A-D-glucopyranoside
- A-D-Glucopyranoside 2,3,4,6-Tetraacetate
- AG-G-13761
- CTK8G2481
- p-Nitrophenyl
- p-Nitrophenyl-2,3,4,6-tetra-O-acetyl-
- SureCN7051327
- Glucopyranoside, p-nitrophenyl, 2,3,4,6-tetraacetate, .beta.-D-
- p-Nitrophenyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside
- 4-Nitrophenyl tetra-O-acetyl-beta-D-glucopyranoside
- 4-Nitrophenyl 2,3,4,6-tetra-O-acetylhexopyranoside #
- 4-nitrophenyl 2,3,4,6-tetra-o-acetyl-b-d-glucopyranoside
- AKOS003631948
- p-Nitrophenyl-2,3,4,6-Tetra-O-acetyl-b-D-glucopyranoside
- [(2R,3R,4S,5R,6S)-3,4,5-tris(acetyloxy)-6-(4-nitrophenoxy)oxan-2-yl]methyl acetate
- 5987-78-0
- p-nitrophenyl beta-d-glucopyranoside tetraacetate
- 4-Nitrophenyl 2,3,4,6-tetra-O-acetyl-I(2)-D-glucopyranoside
- .beta.-D-Glucopyranoside, 4-nitrophenyl, 2,3,4,6-tetraacetate
- p-Nitrophenyl 2,3,4,6-tetra-O-acetyl-.beta.-D-glucopyranoside
- 4-nitrophenyl (2,3,4,6-tetra-O-acetyl)-beta-D-glucopyranoside
- p-Nitrophenyl-2,3,4,6-Tetra-O-acetyl-beta-D-glucopyranoside
- SCHEMBL7051327
- [(2R,3R,4S,5R,6S)-3,4,5-triacetyloxy-6-(4-nitrophenoxy)oxan-2-yl]methyl acetate
- beta-D-Glucopyranoside, 4-nitrophenyl, 2,3,4,6-tetraacetate
- p-Nitrophenyl-2,3,4,6-Tetra-O-acetyl- beta -D-glucopyranoside
- Glucopyranoside, p-nitrophenyl, tetraacetate
- p-Nitrophenyl-2,3,4,6-Tetra-O-acetyl-?-D-glucopyranoside
- p-Nitrophenyl beta-D-Glucopyranoside 2,3,4,6-Tetraacetate;
- MDL： MFCD04973640
- Inchi： 1S/C20H23NO12/c1-10(22)28-9-16-17(29-11(2)23)18(30-12(3)24)19(31-13(4)25)20(33-16)32-15-7-5-14(6-8-15)21(26)27/h5-8,16-20H,9H2,1-4H3/t16-,17-,18+,19-,20-/m1/s1
- InChI Key： BEUISCKWILNFIL-OUUBHVDSSA-N
- SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 469.122
Monoisotopic Mass: 469.122
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 33
Rotatable Bond Count: 12
Complexity: 742
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 170A^2

Experimental Properties

Density: 1.38
Melting Point: 175°C
Boiling Point: 559.3°C at 760 mmHg
Flash Point: 207.1°C
Refractive Index: 1.54
PSA: 169.48000
LogP: 1.57990

p-Nitrophenyl-2,3,4,6-Tetra-O-acetyl-b-D-glucopyranoside Pricemore >>

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TRC	N505740-1g	p-Nitrophenyl-2,3,4,6-Tetra-O-acetyl-b-D-glucopyranoside	5987-78-0		1g	$ 127.00	2023-09-06
TRC	N505740-2g	p-Nitrophenyl-2,3,4,6-Tetra-O-acetyl-b-D-glucopyranoside	5987-78-0		2g	$ 152.00	2023-09-06
TRC	N505740-5g	p-Nitrophenyl-2,3,4,6-Tetra-O-acetyl-b-D-glucopyranoside	5987-78-0		5g	$ 167.00	2023-09-06
TRC	N505740-2000mg	p-Nitrophenyl-2,3,4,6-Tetra-O-acetyl-b-D-glucopyranoside	5987-78-0		2g	$150.00	2023-05-17
TRC	N505740-5000mg	p-Nitrophenyl-2,3,4,6-Tetra-O-acetyl-b-D-glucopyranoside	5987-78-0		5g	$170.00	2023-05-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1606887-5g	(2R,3R,4S,5R,6S)-2-(acetoxymethyl)-6-(4-nitrophenoxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate	5987-78-0	98%	5g	￥2149	2023-04-13
SHENG KE LU SI SHENG WU JI SHU	sc-219542-5 g	p-Nitrophenyl-2,3,4,6-Tetra-O-acetyl-β-D-glucopyranoside,	5987-78-0		5g	￥2,256.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-219542-5g	p-Nitrophenyl-2,3,4,6-Tetra-O-acetyl-β-D-glucopyranoside,	5987-78-0		5g	￥2256.00	2023-09-05
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